Terbium bromide(TbBr3), hexahydrate (8CI,9CI)

• IUPAC Name: terbium(3+);tribromide;hydrate
• InChI: InChI=1S/3BrH.H2O.Tb/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key: WQJPEPDSFBGXRP-UHFFFAOYSA-K
• Canonical SMILES: O.[Br-].[Br-].[Br-].[Tb+3]
• Molecular Formula: Br3H2OTb
• DSSTOX Substance ID: DTXSID30721695
• Molecular Weight: 416.65 g/mol
• CAS No.: 15162-98-8

Description

Terbium bromide, hexahydrate (8CI,9CI) is a chemical compound with the formula TbBr3·6H2O. It is a crystalline substance that belongs to the class of lanthanide halides. Terbium bromide is known for its unique properties, including its solubility in water and its ability to form hydrates. This compound is used in various scientific and industrial applications due to its interesting chemical and physical characteristics .

Preparation Methods

Terbium bromide can be synthesized through several methods. One common synthetic route involves the reaction of terbium metal or terbium(III) oxide with ammonium bromide. The reaction is typically carried out under controlled conditions to ensure the formation of terbium bromide :

$$\text{Tb}_2\text{O}_3 + 6\text{NH}_4\text{Br} \rightarrow 2\text{TbBr}_3 + 6\text{NH}_3 + 3\text{H}_2\text{O}$$Tb2​O3​+6NH4​Br→2TbBr3​+6NH3​+3H2​O

In industrial settings, terbium bromide is often produced by heating terbium metal with bromine gas. This method allows for the large-scale production of the compound, which is then purified and crystallized to obtain the hexahydrate form .

Chemical Reactions Analysis

Terbium bromide undergoes various chemical reactions, including:

Oxidation and Reduction: Terbium bromide can participate in redox reactions, where terbium can change its oxidation state.

Substitution Reactions: It can undergo substitution reactions with other halides or ligands, forming different terbium complexes.

Hydrolysis: When dissolved in water, terbium bromide can hydrolyze, leading to the formation of terbium hydroxide and hydrobromic acid.

Common reagents used in these reactions include bromine, ammonium bromide, and water. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Terbium bromide has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other terbium compounds and complexes.

Biology: Terbium bromide is utilized in fluorescence studies due to its luminescent properties.

Industry: Terbium bromide is used in the production of high-performance materials and as a catalyst in various chemical processes

Mechanism of Action

The mechanism by which terbium bromide exerts its effects is primarily related to its ability to form complexes with other molecules. These complexes can interact with specific molecular targets, such as proteins or nucleic acids, leading to changes in their structure and function. The pathways involved in these interactions depend on the specific application and the nature of the complex formed .

Comparison with Similar Compounds

Terbium bromide can be compared with other lanthanide halides, such as:

• Europium bromide (EuBr3)
• Gadolinium bromide (GdBr3)
• Dysprosium bromide (DyBr3)

What sets terbium bromide apart is its unique luminescent properties, which make it particularly useful in fluorescence studies and imaging applications. Additionally, its ability to form stable hydrates adds to its versatility in various chemical processes .